Cas no 579-71-5 (1-Nitro-2-vinyl-benzene)

• Product Name: 1-Nitro-2-vinyl-benzene
• CAS No: 579-71-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD08461670
• CID: 366820
• PubChem ID: 561611
• Update Time: 2025-06-10

1-Nitro-2-vinyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-2-nitro-
• 1-ethenyl-2-nitrobenzene
• 1-NITRO-2-VINYL-BENZENE
• 1-Nitro-2-vinylbenzene
• 2-nitrophenylethylene
• 2-Nitrostyrene
• 2-vinylnitrobenzene
• Benzene,1-ethenyl-2-nitro
• o-nitrostyrene
• E84981
• DTXSID70340102
• AKOS015967135
• CS-0204755
• EN300-83218
• SCHEMBL125015
• 1-Nitro-2-vinylbenzene #
• BS-29129
• 579-71-5
• AKOS006289242
• 1-Nitro-2-vinyl-benzene

• MDL： MFCD08461670
• Inchi： 1S/C8H7NO2/c1-2-7-5-3-4-6-8(7)9(10)11/h2-6H,1H2
• InChI Key： VKVLTUQLNXVANB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C=C)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.172
• Melting Point: 13-14 ºC
• Boiling Point: 249 ºC
• Flash Point: 112 ºC
• PSA: 45.82000
• LogP: 2.76100

Additional information on 1-Nitro-2-vinyl-benzene

Chemical Profile of 1-Nitro-2-vinyl-benzene (CAS No. 579-71-5)

1-Nitro-2-vinyl-benzene (CAS No. 579-71-5) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by a nitro group and a vinyl substituent on a benzene ring, serves as a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules. Its molecular structure, featuring both electron-withdrawing and electron-donating groups, makes it an interesting candidate for various chemical transformations and functionalization strategies.

The nitro group attached to the benzene ring imparts reactivity that is highly useful in organic synthesis. The nitro group can undergo reduction to form an amine, or it can participate in electrophilic aromatic substitution reactions, allowing for further derivatization. The vinyl substituent, on the other hand, introduces unsaturation into the molecule, enabling reactions such as addition, polymerization, and cross-coupling processes. These characteristics make 1-Nitro-2-vinyl-benzene a valuable building block for constructing more intricate molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that contain both nitro and vinyl functional groups due to their potential biological activity. For instance, derivatives of 1-Nitro-2-vinyl-benzene have been explored as precursors to active pharmaceutical ingredients (APIs) with anti-inflammatory, anticancer, and antimicrobial properties. The nitro group can be selectively reduced to an amine, which can then be further modified through various chemical reactions to introduce additional functional moieties that enhance biological activity.

One of the most compelling aspects of 1-Nitro-2-vinyl-benzene is its role in polymer chemistry. The presence of both the nitro group and the vinyl group allows for controlled polymerization reactions, leading to the formation of polymers with tailored properties. These polymers can find applications in materials science, such as coatings, adhesives, and specialty plastics. Additionally, the ability to functionalize the polymer backbone with pharmacologically relevant groups opens up possibilities for developing smart materials that can respond to specific stimuli or release therapeutic agents in a controlled manner.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for compounds like 1-Nitro-2-vinyl-benzene. Researchers are exploring catalytic methods that minimize waste and reduce energy consumption during synthesis. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups into the molecule with high efficiency. These methods align with the growing emphasis on environmentally friendly approaches in chemical manufacturing.

The industrial significance of 1-Nitro-2-vinyl-benzene extends beyond pharmaceuticals and materials science. It is also used as a key intermediate in the synthesis of dyes and agrochemicals. The ability to modify its structure through various chemical reactions allows chemists to tailor its properties for specific applications. For instance, derivatives of this compound have been investigated as photosensitizers in photodynamic therapy due to their ability to absorb light and generate reactive oxygen species.

The study of 1-Nitro-2-vinyl-benzene has also contributed to our understanding of reaction mechanisms in organic chemistry. Its reactivity patterns provide insights into how different functional groups interact within a molecular framework. This knowledge is crucial for designing new synthetic strategies and optimizing existing ones. Furthermore, computational studies have played a significant role in predicting the behavior of this compound under various conditions, aiding experimentalists in planning synthetic routes more efficiently.

In conclusion,1-Nitro-2-vinyl-benzene (CAS No. 579-71-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in organic synthesis, pharmaceutical development, polymer chemistry, and industrial manufacturing. As research continues to uncover new possibilities for this compound,1-Nitro-2-vinyl-benzene is poised to remain a cornerstone of chemical innovation for years to come.